Cas no 58698-89-8 (Triethoxy(3-isothiocyanatopropyl)silane)

• Product Name: Triethoxy(3-isothiocyanatopropyl)silane
• CAS No: 58698-89-8
• MF: C₁₀H₂₁NO₃SSi
• MW: 263.429142713547
• MDL: MFCD02912826
• CID: 371855
• PubChem ID: 194068
• Update Time: 2025-04-19

Triethoxy(3-isothiocyanatopropyl)silane Chemical and Physical Properties

Names and Identifiers

• Silane,triethoxy(3-isothiocyanatopropyl)-
• triethoxy(3-isothiocyanatopropyl)silane
• 58698-89-8
• 3-Itcps
• 3-Isothiocyanatopropyltriethoxysilane
• Silane, triethoxy(3-isothiocyanatopropyl)-, (6R-(6alpha,7alpha,7(R*)))-
• Triethoxy(3-Isothicyanatopropyl)Silane
• SCHEMBL551639
• MFCD02912826
• Silane, triethoxy(3-isothiocyanatopropyl)-
• DTXSID80207393
• Triethoxy(3-isothiocyanatopropyl)silane

• MDL： MFCD02912826
• Inchi： 1S/C10H21NO3SSi/c1-4-12-16(13-5-2,14-6-3)9-7-8-11-10-15/h4-9H2,1-3H3
• InChI Key： SHIJTLJNEIRZOO-UHFFFAOYSA-N
• SMILES： S=C=NCCC[Si](OCC)(OCC)OCC

Computed Properties

• Exact Mass: 263.10123
• Monoisotopic Mass: 263.10114124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 290.8±23.0 °C at 760 mmHg
• Flash Point: 129.7±22.6 °C
• PSA: 40.05
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Triethoxy(3-isothiocyanatopropyl)silane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)